Cas no 56106-92-4 (Methanone, [4-(ethylphenylamino)-3-nitrophenyl]phenyl-)

• Product Name: Methanone, [4-(ethylphenylamino)-3-nitrophenyl]phenyl-
• CAS No: 56106-92-4
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 349778
• PubChem ID: 23342781
• Update Time: 2025-04-19

Methanone, [4-(ethylphenylamino)-3-nitrophenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(ethylphenylamino)-3-nitrophenyl]phenyl-
• [4-(N-ethylanilino)-3-nitrophenyl]-phenylmethanone
• 56106-92-4
• DTXSID40633194
• {4-[Ethyl(phenyl)amino]-3-nitrophenyl}(phenyl)methanone
• SCHEMBL11449805

• Inchi： 1S/C21H18N2O3/c1-2-22(18-11-7-4-8-12-18)19-14-13-17(15-20(19)23(25)26)21(24)16-9-5-3-6-10-16/h3-15H,2H2,1H3
• InChI Key： XDXYSIBCCRBMFE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])N(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 346.13184
• Monoisotopic Mass: 346.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45